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Compound of Interest

Compound Name: DIO 9

Cat. No.: B1170185

Disclaimer: The term "DIO 9" is ambiguous and could refer to at least two different chemical
compounds used in research settings. This document provides information on the two most
likely candidates: DIO-9, an inhibitor and uncoupler of oxidative phosphorylation, and DiO (3,3'-
Dioctadecyloxacarbocyanine perchlorate), a fluorescent cell membrane dye. Users must verify
the exact identity of their compound, preferably by consulting the Safety Data Sheet (SDS)
provided by the supplier, before following any handling or disposal protocols.

Part 1: DIO-9 (Inhibitor and Uncoupler of Oxidative
Phosphorylation)
Application Notes: Safe Handling of DIO-9

DIO-9 is an inhibitor and uncoupler of oxidative phosphorylation.[1] Compounds with this
mechanism of action disrupt the mitochondrial membrane potential, leading to inhibition of ATP
synthesis and are generally considered toxic.[2] Due to the age of the primary literature, a
modern, comprehensive Safety Data Sheet (SDS) for DIO-9 is not readily available. Therefore,
it must be handled with extreme caution, assuming high toxicity.

1.1.1 Personal Protective Equipment (PPE)

o Gloves: Chemical-resistant gloves (e.qg., nitrile) are mandatory. Change gloves immediately if
contaminated.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.
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Lab Coat: A full-length laboratory coat should be worn.

Respiratory Protection: If working with the compound as a powder or if aerosolization is
possible, a properly fitted respirator (e.g., N95 or higher) should be used in a certified
chemical fume hood.

1.1.2 Engineering Controls

Ventilation: All work with DIO-9, including weighing, dissolving, and adding to experimental
systems, must be performed in a certified chemical fume hood to avoid inhalation of dust or
vapors.

Safety Equipment: An eyewash station and safety shower must be readily accessible.

1.1.3 Storage and Handling

o Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated
area, away from incompatible materials.

e Handling: Avoid creating dust when handling the solid form. Use appropriate tools (e.g.,
spatulas) to handle the compound. Avoid contact with skin and eyes. Do not mouth pipette.

1.1.4 Spill and Emergency Procedures

o Spill: In case of a small spill, decontaminate the area with an appropriate absorbent material.
For larger spills, evacuate the area and contact the institution's environmental health and
safety department.

o Skin Contact: Immediately wash the affected area with copious amounts of water for at least
15 minutes and seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Protocol: Disposal of DIO-9 Waste

All waste containing DIO-9 must be treated as hazardous chemical waste.

e Segregation: Segregate DIO-9 waste from other waste streams. This includes unused
compounds, contaminated labware (e.g., pipette tips, tubes), and contaminated PPE.

e Labeling: Collect all DIO-9 waste in a clearly labeled, leak-proof hazardous waste container.
The label should include the name of the chemical, concentration, and the appropriate
hazard symbols.

o Contaminated Labware: Disposable labware contaminated with DIO-9 should be placed in
the designated hazardous waste container. Non-disposable glassware should be
decontaminated by rinsing with a suitable solvent (e.g., ethanol or isopropanol), and the
rinsate collected as hazardous waste.

e Agueous Waste: Collect all aqueous solutions containing DIO-9 in a separate, clearly labeled
hazardous waste container.

e Disposal: Arrange for pickup and disposal by the institution's certified hazardous waste
management provider. Do not dispose of DIO-9 down the drain or in regular trash.

Signaling Pathway: Mechanism of Action of DIO-9
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Caption: Mechanism of DIO-9 as an inhibitor and uncoupler of oxidative phosphorylation.

Part 2: DiO (3,3'-Dioctadecyloxacarbocyanine

perchlorate)

Application Notes: Safe Handling of DiO Fluorescent

Dye

DiO is a lipophilic carbocyanine dye used for labeling cell membranes.[3][4][5] While not
considered acutely toxic, standard laboratory precautions should be followed.

2.1.1 Personal Protective Equipment (PPE)

e Gloves: Wear nitrile gloves to prevent skin contact.
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Eye Protection: Safety glasses are recommended.

Lab Coat: A standard lab coat should be worn.

2.1.2 Engineering Controls

Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended when

handling the solid compound or preparing stock solutions from powder.

2.1.3 Storage and Handling

Storage: DiO is light-sensitive and should be stored protected from light.[4] The solid form
can be stored at -20°C for up to a year.[4] Stock solutions in DMSO or ethanol should also
be stored at -20°C, protected from light, and are stable for about six months.[4][5]

Handling: DiO is typically dissolved in a solvent like DMSO or ethanol to make a stock
solution.[5] Handle the dye in subdued light to prevent photobleaching.

2.1.4 Spill and Emergency Procedures

Spill: Absorb small spills with an inert material and dispose of it in the regular chemical
waste.

Skin/Eye Contact: Wash the affected area with plenty of water.

Protocol: Disposal of DiO Waste

DiO waste should be disposed of as chemical waste.

e Segregation: Collect all DiO-containing waste, including stock solutions, working solutions,
and contaminated labware, separately from other waste.

o Labeling: Use a clearly labeled hazardous waste container for all DiO waste.

» Disposal: Follow institutional guidelines for the disposal of chemical waste. Do not pour DIO
solutions down the drain.

Quantitative Data
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DiO (3,3'-Dioctadecyloxacarbocyanine

Property perchlorate)

Molecular Weight 881.7 g/mol [6]

Excitation Maximum ~484 nm[6][7]

Emission Maximum ~501 nm[6][7]

Solubility Soluble in DMSO and Ethanol[5][6]
Appearance Yellow-orange solid[3]

Storage Temperature -20°C, protected from light[4]

Experimental Workflow: Cell Labeling with DiO

1. Prepare DiO Stock Solution
(2-5 mM in DMSO/Ethanol)

'

2. Prepare Working Solution 3. Prepare Cells
(Dilute stock in serum-free medium/PBS) (Suspension or Adherent)

' '

4. Incubate Cells with DiO
(37°C, 5-30 min, protect from light)

5. Wash Cells
(Remove unbound dye with medium/PBS)

6. Analyze Labeled Cells
(Fluorescence Microscopy or Flow Cytometry)
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Caption: General workflow for labeling live cells with the fluorescent dye DiO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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